Cas no 1805999-35-2 (5,6-Dichloro-3-(difluoromethyl)pyridin-2-ol)

• Product Name: 5,6-Dichloro-3-(difluoromethyl)pyridin-2-ol
• CAS No: 1805999-35-2
• MF: C₆H₃Cl₂F₂NO
• MW: 213.996926546097
• CID: 4800471
• Update Time: 2025-11-05

5,6-Dichloro-3-(difluoromethyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5,6-Dichloro-3-(difluoromethyl)pyridin-2-ol
• 2,3-Dichloro-5-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H3Cl2F2NO/c7-3-1-2(5(9)10)6(12)11-4(3)8/h1,5H,(H,11,12)
• InChI Key： FTCNQQRKTGQEIH-UHFFFAOYSA-N
• SMILES： ClC1=C(NC(C(C(F)F)=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 3
• Topological Polar Surface Area: 29.1

Additional information on 5,6-Dichloro-3-(difluoromethyl)pyridin-2-ol

5,6-Dichloro-3-(difluoromethyl)pyridin-2-ol: A Comprehensive Overview

The compound 5,6-Dichloro-3-(difluoromethyl)pyridin-2-ol, identified by the CAS number CAS No. 1805999-35-2, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and agrochemical development. The presence of multiple halogen substituents, such as chlorine and fluorine atoms, in the structure of 5,6-Dichloro-3-(difluoromethyl)pyridin-2-ol confers it with enhanced stability and reactivity. These properties make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 5,6-Dichloro-3-(difluoromethyl)pyridin-2-ol involves a multi-step process that typically includes chlorination, fluorination, and hydroxylation reactions. Researchers have optimized these steps to achieve higher yields and purities, which are critical for its application in downstream processes.

In terms of structural analysis, the molecule exhibits a rigid planar geometry due to the aromatic nature of the pyridine ring. The substitution pattern at positions 2, 3, 5, and 6 significantly influences its electronic properties and reactivity. Computational studies have revealed that the presence of electron-withdrawing groups enhances the molecule's ability to participate in various chemical transformations.

The biological activity of 5,6-Dichloro-3-(difluoromethyl)pyridin-2-ol has been a focal point of recent investigations. Preliminary assays suggest that it may exhibit potential as an antimicrobial agent or a modulator of cellular signaling pathways. However, further studies are required to validate these findings and explore its therapeutic potential.

In addition to its pharmacological applications, this compound has shown promise in agricultural chemistry as a potential herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant metabolism makes it a candidate for developing eco-friendly agrochemicals.

The environmental impact and safety profile of 5,6-Dichloro-3-(difluoromethyl)pyridin-2-ol are also under scrutiny. Researchers are evaluating its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems or human health.

In conclusion, 5,6-Dichloro-3-(difluoromethyl)pyridin-2-ol, with its unique chemical structure and versatile properties, represents a promising compound for diverse applications across various industries. Continued research into its synthesis, characterization, and biological activity will undoubtedly unlock new opportunities for its utilization in innovative products.